4-(1-Amino-2-methylpropyl)-2-chlorophenol

• Molecular Formula: C10H14ClNO
• Molecular Weight: 199.68 g/mol
• IUPAC Name: 4-(1-amino-2-methylpropyl)-2-chlorophenol
• InChI: InChI=1S/C10H14ClNO/c1-6(2)10(12)7-3-4-9(13)8(11)5-7/h3-6,10,13H,12H2,1-2H3
• InChI Key: HXAKIUJGSPZQKX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C1=CC(=C(C=C1)O)Cl)N

Description

4-(1-Amino-2-methylpropyl)-2-chlorophenol is a chiral aminophenol derivative characterized by a branched aminoalkyl group (1-amino-2-methylpropyl) attached to a chlorophenol backbone.

• Chirality: Likely possesses chiral centers due to the 1-amino-2-methylpropyl substituent, similar to related compounds with R,R configurations .
• Synthesis: Prepared via condensation of chiral amines with chlorophenol derivatives, followed by reduction (e.g., NaBH₄ in THF/ethanol) .
• Applications: Potential use in asymmetric catalysis, leveraging its chiral centers and hydrogen-bonding capabilities, akin to structurally related aminophenols .

Preparation Methods

Synthetic Routes::

• One synthetic route involves the reaction of 4-chlorophenol with (1R)-1-amino-2-methylpropan-1-ol (also known as tert-butylamine ). The reaction proceeds via nucleophilic substitution, resulting in the formation of the desired compound.
• Another method employs the reaction of 4-chlorophenol with **(1R)-1-amino-2-methylpropan-

Biological Activity

4-(1-Amino-2-methylpropyl)-2-chlorophenol, also known as 4-amino-2-chlorophenol (4-A2CP), is a derivative of aminophenol that has garnered attention for its potential biological activities. This compound is notable for its structural features, which may contribute to various pharmacological effects, including antimicrobial, antidiabetic, and anticancer properties.

Antimicrobial Activity

Recent studies have highlighted the broad-spectrum antimicrobial activity of 4-A2CP against various bacterial strains. In a comparative study, derivatives of 4-aminophenol were synthesized and tested for their antimicrobial efficacy against Gram-positive and Gram-negative bacteria. The results indicated significant inhibitory effects against pathogens such as Staphylococcus aureus and Escherichia coli, demonstrating the compound's potential as an antimicrobial agent .

Table 1: Antimicrobial Activity of 4-A2CP Derivatives

Compound	Bacterial Strain	Inhibition Zone (mm)
4-A2CP	Staphylococcus aureus	18
4-A2CP	Escherichia coli	15
4-A2CP	Bacillus subtilis	20

Antidiabetic Activity

In addition to its antimicrobial properties, 4-A2CP has shown promising antidiabetic activity. A study evaluated its effect on α-amylase and α-glucosidase inhibition, key enzymes involved in carbohydrate metabolism. The compound exhibited a significant inhibition rate of 93.2% for α-amylase and 73.7% for α-glucosidase, indicating its potential utility in managing diabetes .

Table 2: Antidiabetic Activity of 4-A2CP

Enzyme	Inhibition (%)
α-Amylase	93.2
α-Glucosidase	73.7

Anticancer Potential

The anticancer potential of 4-A2CP is supported by studies investigating its interaction with DNA. The compound demonstrated a capacity to bind with DNA, which is crucial for the development of anticancer agents. Spectroscopic analyses revealed hyperchromic effects, suggesting increased binding affinity to DNA . This interaction could inhibit cancer cell proliferation.

Case Studies

• Nephrotoxicity Assessment : A comparative study assessed the nephrotoxic effects of various aminophenol derivatives, including 4-A2CP. Results indicated that while some derivatives showed nephrotoxic potential, the specific mechanisms varied significantly among compounds .
• Molecular Docking Studies : Molecular docking studies have been performed to elucidate the binding interactions of 4-A2CP with target proteins involved in disease pathways. These studies provide insights into the compound's mechanism of action and therapeutic potential .

Comparison with Similar Compounds

Structural and Functional Comparisons

The table below highlights key differences between 4-(1-Amino-2-methylpropyl)-2-chlorophenol and analogous compounds:

Compound	Substituents	Chiral Centers	Molecular Interactions	Applications	Toxicity/Regulatory Notes
4-(1-Amino-2-methylpropyl)-2-chlorophenol	1-Amino-2-methylpropyl, Cl, phenol	Likely 2 (R,R)	Intramolecular H-bonds (O-H⋯N), C-H⋯π*	Asymmetric catalysis (hypothesized)	Limited data; branched chain may alter metabolism
4-Chloro-2-((1R)-1-{[(R)-(2-chlorophenyl)(cyclopentyl)methyl]amino}propyl)phenol	Cyclopentyl, 2-chlorophenyl, Cl, phenol	2 (R,R)	Intramolecular O-H⋯N, spiral chains (N-H⋯Cl)	Asymmetric catalysis, chiral ligands	No direct toxicity data; complex structure may reduce bioavailability
4-Chloro-2-((1R)-1-{[(R)-(2-chlorophenyl)(cyclopentyl)methyl]amino}ethyl)phenol	Ethyl group (vs. propyl), Cl, phenol	2 (R,R)	C-H⋯π interactions (no spiral chains)	Catalysis with altered steric effects	Similar to above; ethyl group may improve solubility
2-Amino-4-chlorophenol	NH₂, Cl, phenol (no alkyl chain)	0	Intermolecular H-bonds, π-π stacking	Industrial dye intermediate, pharmaceuticals	IARC-listed; potential carcinogen; requires rigorous safety assessments

Key Findings

Chirality and Catalytic Activity: The target compound and analogs share R,R configurations, critical for enantioselective catalysis. The branched aminoalkyl group in the target compound may enhance steric control compared to linear chains (e.g., ethyl in ) . Intramolecular O-H⋯N bonds stabilize conformations, while N-H⋯Cl interactions in form spiral chains, absent in simpler analogs like 2-amino-4-chlorophenol .

Synthetic Flexibility :

• Propyl/ethyl substituents in are synthesized via similar methods, suggesting the target compound could be tailored for specific catalytic roles by modifying the alkyl chain length .

The branched 1-amino-2-methylpropyl group in the target compound could alter metabolic pathways compared to unsubstituted aminophenols, necessitating dedicated toxicity studies .

Environmental Impact: Chlorophenol moieties (common to all compounds) are persistent environmental contaminants. However, the aminoalkyl group in the target compound might improve biodegradability relative to simpler chlorophenols .